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Compound of Interest

Compound Name: Oxazinin 3

Cat. No.: B1253258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Oxazinin 3" is not a recognized name in the reviewed scientific

literature. This guide focuses on the known and studied compound Oxazinin A and the broader

class of oxazinins, providing a framework for understanding their derivatives and analogs.

Core Compound: Oxazinin A
Oxazinin A is a racemic, pseudodimeric natural product first isolated from the filamentous

fungus Eurotiomycetes strain 110162.[1] Its complex pentacyclic structure is a unique

amalgamation of benzoxazine, isoquinoline, and pyran rings.[1] The discovery and synthesis of

Oxazinin A have opened avenues for exploring a new class of bioactive molecules.

Biological Activity of Oxazinin A
Oxazinin A has demonstrated notable biological activity, particularly against Mycobacterium

tuberculosis, the causative agent of tuberculosis.[1][2] It also exhibits modest antagonism of

transient receptor potential (TRP) channels.[1]
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Compound Target/Assay Activity Metric Value Reference

Oxazinin A
Mycobacterium

tuberculosis
IC50 2.9 µM [1]

Oxazinin A

Human CEM-

TART T-cell

leukemia line

LC50 4.7 µM [1]

Oxazinin A
Human TRPM8

channel
IC50 6.6 µM [1]

Oxazinin A
Human TRPV4

channel
IC50 50.8 µM [1]

Known Analogs and Derivatives
While a broad library of publicly documented "Oxazinin 3" or specific Oxazinin A analogs with

comprehensive structure-activity relationship (SAR) data is not currently available, the synthetic

route developed for Oxazinin A is highly adaptable for the creation of a diverse set of analogs

to probe SAR.[2] The general class of oxazines and their derivatives are known to possess a

wide range of biological activities, including but not limited to, antibacterial, antifungal,

anticancer, and anti-inflammatory properties.

Experimental Protocols
The following is a detailed methodology for a key experiment related to the core oxazinin

scaffold: the biomimetic total synthesis of Oxazinin A. This protocol serves as a foundational

method for the generation of future analogs.

Biomimetic Total Synthesis of Oxazinin A
This synthesis involves a multi-component cascade reaction.

Materials:

Prenylated polyketide aldehyde precursor

Anthranilic acid
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Methanol

Standard laboratory glassware and purification equipment (e.g., HPLC)

Procedure:

Preparation of the Aldehyde Precursor: The synthesis of the prenylated polyketide aldehyde

precursor is a multi-step process that is detailed in the work by Moore and coworkers (2022).

Cascade Reaction: The aldehyde precursor is reacted with anthranilic acid in methanol.

Dimerization: The reaction mixture is stirred, allowing for an imine formation-initiated

cascade of intramolecular cyclization and intermolecular dimerization to occur.

Diastereomer Formation: This non-enzymatic cascade results in the formation of multiple

diastereomers of Oxazinin A.

Purification: The resulting diastereomers are separated and purified using High-Performance

Liquid Chromatography (HPLC).

Structural Elucidation: The structure of the synthesized Oxazinin A is confirmed using

spectroscopic methods such as 1H and 15N HMBC NMR.[2]

Visualizations
Synthetic Pathway of Oxazinin A
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Caption: Biomimetic synthesis of Oxazinin A.

Hypothetical Signaling Pathway for Antimycobacterial
Action
Disclaimer: The following diagram represents a hypothetical signaling pathway based on the

known antimycobacterial activity of oxazolidinones, a class of compounds with a similar mode
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of action to some synthetic oxazinone derivatives. The precise mechanism of Oxazinin A is still

under investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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